5-Chloropicolinohydrazide
Overview
Description
Scientific Research Applications
Antifungal Activity
5-Chloropicolinohydrazide derivatives have been found to display good antifungal activities against G. zeae, F. oxysporum and C. mandshurica . This makes them potential candidates for the development of new antifungal agents.
Synthesis of Pyridazine Derivatives
5-Chloropicolinohydrazide can be used in the synthesis of novel pyridazine derivatives . These derivatives are known to possess a wide range of bioactivities and are often employed as plant virucides, antitumor agents, fungicides, insecticides, herbicides, and anti-inflammatory agents .
Development of Fungicides
The introduction of certain base into pyrazole derived pyraclostrolin has resulted in the development of compounds with appreciable fungicidal activities against P. oryzae, B. cinerea and E. graminis . 5-Chloropicolinohydrazide can be a key component in the synthesis of these compounds.
Agricultural Applications
Many pyridazine derivatives, which can be synthesized using 5-Chloropicolinohydrazide, have immense potential in agricultural science as plant growth regulators and crop protection agents .
Therapeutic Applications
5-Chloropicolinohydrazide is a derivative of picolinohydrazide, which is a class of compounds known for their biological activity. This suggests potential therapeutic applications of 5-Chloropicolinohydrazide.
Environmental Applications
5-Chloropicolinohydrazide has gained significant attention in scientific research due to its potential environmental applications. However, the specific environmental applications are not detailed in the available resources.
Safety and Hazards
properties
IUPAC Name |
5-chloropyridine-2-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClN3O/c7-4-1-2-5(9-3-4)6(11)10-8/h1-3H,8H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVKNTLQLSWDDCY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1Cl)C(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50597157 |
Source
|
| Record name | 5-Chloropyridine-2-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50597157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloropicolinohydrazide | |
CAS RN |
145835-01-4 |
Source
|
| Record name | 5-Chloropyridine-2-carbohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50597157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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